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Compound of Interest

Compound Name: Acid yellow 61

cat. No.: B15622547

An In-depth Technical Guide to C.I. Acid Yellow 61

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 61 is a synthetic monoazo dye belonging to the acid dye category.[1] Such
dyes are primarily utilized for coloring protein fibers like wool and silk, as well as synthetic
polyamides such as nylon.[1] Its chemical structure contains sulfonic acid groups, which impart
water solubility and allow for its application in aqueous dyeing processes. This guide provides a
comprehensive overview of the chemical and physical properties of Acid Yellow 61, a general
description of its synthesis, and a discussion of its applications and toxicological profile based
on the current scientific literature.

Chemical and Physical Properties

The fundamental characteristics of Acid Yellow 61 are summarized in the table below,
providing key data for researchers and professionals working with this compound.
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Property Value Reference
Cl Name Acid Yellow 61 [2]
Cl Number 18968 [1]
CAS Number 12217-38-8 [2]
Molecular Formula C24H20CI2NsNaOeS:2 [2]
Molecular Weight 632.47 g/mol [2]
Appearance Yellow Powder [2]

N Soluble in water (35 g/L at 90
Solubility °C) [2]

Synthesis and Manufacturing
The synthesis of Acid Yellow 61 follows a typical two-step process characteristic of azo dye
production: diazotization followed by an azo coupling reaction.[2]

A general outline of the manufacturing process is as follows:

» Diazotization: The process begins with the diazotization of an aromatic amine, specifically 2-
Amino-N-ethyl-N-phenylbenzenesulfonamide. This reaction is typically carried out in an
acidic medium at low temperatures to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-
0xo0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Acid Yellow 61 dye.[2]

Disclaimer: Detailed, step-by-step experimental protocols for the laboratory synthesis and
purification of Acid Yellow 61 are not readily available in the public domain. The provided
description is a general overview of the industrial manufacturing process.

Below is a generalized workflow for the synthesis of Acid Yellow 61.
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Caption: Generalized synthesis workflow for Acid Yellow 61.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Acid Yellow 61
are not widely published. However, general methods for the analysis of acid dyes can be
adapted.

Analytical Methods

A study on the rapid determination of 61 acid dyes, including Acid Yellow 61, in various food
matrices utilized ultrahigh-performance liquid chromatography-quadrupole Orbitrap mass
spectrometry (UHPLC-Q-Orbitrap-MS).[3][4][5] This method allows for the simultaneous
identification and quantification of these dyes. The characteristic ion fragments of the acid dyes
are used for preliminary qualitative analysis.[3][4][5]

Toxicological Profile

The toxicological properties of azo dyes are of significant interest, particularly concerning their
metabolism and potential for carcinogenesis.

Metabolism of Azo Dyes

The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond (-
N=N-).[6][7][8] This process is primarily carried out by azoreductases produced by intestinal
microbiota.[7] The reduction of the azo linkage results in the formation of aromatic amines.[6]
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The general metabolic pathway is illustrated below.
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Caption: General metabolic pathway of azo dyes.

Carcinogenicity

While most azo dyes themselves are not carcinogenic, some of the aromatic amines produced
through their metabolism can be genotoxic and carcinogenic.[7][8] The carcinogenicity of these
metabolites is a primary concern in the toxicological assessment of azo dyes. It is important to

note that the toxicological profile is specific to the individual aromatic amines formed.

Note: No specific signaling pathways related to the toxicology of Acid Yellow 61 have been
identified in the reviewed literature. The discussion above pertains to the general toxicology of
the azo dye class.

Applications
Acid Yellow 61 is primarily used in the textile and leather industries.

o Textile Dyeing: It is used for dyeing wool, silk, and polyamide fibers, as well as their blends.
[2] It is also suitable for the direct and discharge printing of wool and silk fabrics.[2]

» Leather Coloring: This dye is also utilized in the coloring of leather.[2]

o Research Applications: In a research context, Acid Yellow 61 has been mentioned in the
preparation of composite dyes for nylon ultrafine leather and in the development of
supramolecular structure pigments.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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